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Compound of Interest

Compound Name: 3-Methylnonadecane

Cat. No.: B1614842 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This document provides essential guidance on the safe disposal of 3-
Methylnonadecane, a branched-chain alkane. Due to the limited availability of a specific

Safety Data Sheet (SDS) for 3-Methylnonadecane, the following procedures are based on

best practices for the disposal of similar non-halogenated hydrocarbons. It is crucial to consult

with your institution's Environmental Health and Safety (EHS) department for specific

guidelines and to ensure compliance with local, state, and federal regulations.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 3-Methylnonadecane is

presented below. This information is critical for a preliminary assessment of its potential

hazards and for determining the appropriate disposal route.
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Property Value Source

Molecular Formula C₂₀H₄₂ PubChem[1]

Molecular Weight 282.55 g/mol PubChem[1]

CAS Number 6418-45-7 NIST[2]

Appearance
Data not available (likely a

solid or liquid)

Boiling Point Data not available

Melting Point Data not available

Density Data not available

Solubility Insoluble in water (predicted)

Note: The toxicological properties of 3-Methylnonadecane have not been fully investigated[3].

As a general precaution, it should be handled with care, avoiding direct contact, inhalation, and

ingestion.

Disposal Protocol
In the absence of specific disposal directives for 3-Methylnonadecane, a conservative

approach aligned with the disposal of waste organic solvents and hydrocarbons is

recommended.

Experimental Protocol for Disposal:

Personal Protective Equipment (PPE): Before handling 3-Methylnonadecane, ensure

appropriate PPE is worn, including chemical-resistant gloves (e.g., nitrile), safety goggles or

a face shield, and a lab coat.

Waste Collection:

Collect waste 3-Methylnonadecane in a designated, properly labeled, and sealed waste

container.
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The container should be made of a material compatible with hydrocarbons (e.g., high-

density polyethylene or glass).

The label should clearly state "Waste 3-Methylnonadecane" and any other components if

it is a mixture.

Segregation: Do not mix 3-Methylnonadecane waste with other waste streams, particularly

halogenated solvents, strong oxidizers, or aqueous waste.

Storage: Store the sealed waste container in a well-ventilated, designated hazardous waste

accumulation area, away from sources of ignition.

Arrangement for Disposal: Contact your institution's EHS department or a licensed chemical

waste management company to arrange for the pickup and disposal of the waste.

Professional disposal is the recommended and often legally required method for chemical

waste[4].

Disposal Method: The most probable disposal method for non-halogenated hydrocarbons

like 3-Methylnonadecane is high-temperature incineration at a licensed facility. This method

ensures complete destruction of the chemical.

Disposal Workflow
The following diagram outlines the general decision-making process and workflow for the

proper disposal of 3-Methylnonadecane.
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Caption: Workflow for the safe disposal of 3-Methylnonadecane.
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Disclaimer: This information is intended as a guide and is not a substitute for professional

safety and disposal consultation. Always adhere to the specific protocols and regulations

established by your institution and governing bodies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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